![molecular formula C23H22N2O3 B3969004 N-(3-{[2-(2,4-dimethylphenoxy)acetyl]amino}phenyl)benzamide](/img/structure/B3969004.png)
N-(3-{[2-(2,4-dimethylphenoxy)acetyl]amino}phenyl)benzamide
Overview
Description
N-(3-{[2-(2,4-dimethylphenoxy)acetyl]amino}phenyl)benzamide, also known as DPA-714, is a small molecule radioligand used in positron emission tomography (PET) imaging. It is a selective ligand for the translocator protein (TSPO), which is expressed in high levels in activated microglia and astrocytes in the brain. DPA-714 has been extensively studied for its potential applications in neuroscience research, particularly in the field of neuroinflammation.
Mechanism of Action
N-(3-{[2-(2,4-dimethylphenoxy)acetyl]amino}phenyl)benzamide binds selectively to the TSPO, which is upregulated in activated microglia and astrocytes in the brain. TSPO is involved in the regulation of mitochondrial function and steroidogenesis, and its expression is increased in response to cellular stress and inflammation. By targeting TSPO, this compound allows for the visualization and quantification of neuroinflammation in vivo.
Biochemical and Physiological Effects:
This compound has been shown to have minimal biochemical and physiological effects in animal studies. It does not appear to have any significant effects on behavior, cognition, or metabolism, and is rapidly cleared from the body. However, further studies are needed to fully understand the potential effects of this compound on the brain and body.
Advantages and Limitations for Lab Experiments
The main advantage of N-(3-{[2-(2,4-dimethylphenoxy)acetyl]amino}phenyl)benzamide is its selectivity for TSPO, which allows for the specific targeting of activated microglia and astrocytes in the brain. This makes it a valuable tool for studying the role of neuroinflammation in various neurological disorders. However, this compound PET imaging requires specialized equipment and expertise, and is not widely available. Additionally, the short half-life of the radioligand limits the time window for imaging studies, and the cost of production can be high.
Future Directions
There are several potential future directions for research involving N-(3-{[2-(2,4-dimethylphenoxy)acetyl]amino}phenyl)benzamide. One area of interest is the development of new TSPO ligands with improved selectivity and affinity. This could lead to more sensitive and specific imaging of neuroinflammation in vivo. Another area of interest is the use of this compound PET imaging to monitor the efficacy of immunomodulatory therapies in neurological disorders. Finally, there is a need for further studies to fully understand the potential effects of this compound on the brain and body, particularly with regards to long-term exposure.
Scientific Research Applications
N-(3-{[2-(2,4-dimethylphenoxy)acetyl]amino}phenyl)benzamide is primarily used in PET imaging studies to visualize and quantify the presence of activated microglia and astrocytes in the brain. This is important for studying the role of neuroinflammation in various neurological disorders, such as Alzheimer's disease, multiple sclerosis, and traumatic brain injury. This compound PET imaging has also been used to monitor the efficacy of anti-inflammatory treatments in animal models of these diseases.
properties
IUPAC Name |
N-[3-[[2-(2,4-dimethylphenoxy)acetyl]amino]phenyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O3/c1-16-11-12-21(17(2)13-16)28-15-22(26)24-19-9-6-10-20(14-19)25-23(27)18-7-4-3-5-8-18/h3-14H,15H2,1-2H3,(H,24,26)(H,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQRWTBRUONYZRG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OCC(=O)NC2=CC(=CC=C2)NC(=O)C3=CC=CC=C3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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